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Compound of Interest

Compound Name: Oxychlordane, (-)-

CAS No.: 155681-23-5

Cat. No.: B3419763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Oxychlordane is a persistent and bioaccumulative metabolite of the organochlorine pesticide

chlordane. Due to its long half-life and potential for adverse health effects, monitoring its levels

in human serum is crucial for assessing exposure and understanding its toxicokinetics. This

application note provides a detailed protocol for the sensitive and selective quantification of (-)-

Oxychlordane in human serum using gas chromatography-tandem mass spectrometry (GC-

MS/MS). The method described herein is based on established protocols for organochlorine

pesticide analysis in biological matrices.

Experimental Protocol
This protocol outlines a comprehensive workflow for the analysis of (-)-Oxychlordane in serum,

from sample preparation to data acquisition.

Materials and Reagents

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3419763#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvents: Acetonitrile, n-hexane, diethyl ether, petroleum ether (all pesticide residue grade)

Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl)

Standards: Certified reference standards of (-)-Oxychlordane and a suitable internal

standard (e.g., ¹³C-Oxychlordane or a deuterated organochlorine pesticide such as p,p'-

DDE-d8).

Water: Deionized or HPLC-grade water

Solid Phase Extraction (SPE): C18 or Florisil cartridges

Other: 15 mL polypropylene centrifuge tubes, glass test tubes, nitrogen evaporator, vortex

mixer, centrifuge.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Approach
This method is adapted from a validated procedure for the determination of organochlorine

pesticides in serum.[1]

Sample Collection: Collect 1 mL of human serum.

Internal Standard Spiking: Spike the serum sample with an appropriate amount of the

internal standard solution.

Extraction:

To a 15 mL centrifuge tube containing 800 mg of MgSO₄ and 200 mg of NaCl, add 2 mL of

acetonitrile.[1]

Add the 1 mL serum sample and 1 mL of reagent water to the tube.[1]

Vortex the tube vigorously for 1 minute to ensure thorough mixing.[1]

Centrifugation: Centrifuge the sample at 3000 x g for 5 minutes to separate the layers.[1]

Cleanup (dSPE):
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Carefully transfer the upper acetonitrile layer to a clean tube containing a suitable dSPE

sorbent (e.g., a commercially available push-through cartridge) to remove lipids and other

interferences.[1]

Evaporation and Reconstitution:

Transfer the cleaned extract to a new tube and evaporate to dryness under a gentle

stream of nitrogen.

Reconstitute the residue in a suitable volume (e.g., 100 µL) of an appropriate solvent (e.g.,

iso-octane or hexane) for GC-MS/MS analysis.

GC-MS/MS Analysis
The following instrumental parameters are recommended as a starting point and should be

optimized for the specific instrument used.

Table 1: GC-MS/MS Instrumental Parameters
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Parameter Setting

Gas Chromatograph

GC System Agilent 7890A or equivalent[2]

Column
HP-5MS (30 m x 0.25 mm, 0.25 µm) or

equivalent[2]

Injection Volume 1-2 µL

Inlet Mode Splitless

Inlet Temperature 250 - 280 °C

Carrier Gas Helium at a constant flow of 1.2 mL/min[1][2]

Oven Program

Initial temp 55°C, hold for 1.5 min; ramp to

150°C at 60°C/min; ramp to 200°C at 6°C/min;

ramp to 280°C at 280°C/min, hold for 1.5 min[2]

Mass Spectrometer

MS System Agilent 7000 Triple Quad or equivalent[2]

Ionization Mode Electron Ionization (EI)

Ion Source Temp 230 °C

Transfer Line Temp 280 - 310 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for (-)-Oxychlordane
The selection of appropriate precursor and product ions is critical for the selectivity and

sensitivity of the method. The following MRM transitions have been reported for Oxychlordane.

It is important to note that the common EI transition may suffer from interference from co-

eluting compounds like heptachlor epoxide.[3] Using a more selective transition or an

alternative ionization technique like Atmospheric Pressure Gas Chromatography (APGC) can

mitigate this.[3]

Table 2: MRM Transitions for Oxychlordane
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Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Notes

387 287 Optimized Quantifier ion

387 323 Optimized Qualifier ion

235 141 Optimized

Common EI transition,

potential for

interference[3]

421 ([M+H]⁺) 151 Optimized
APGC transition, more

selective[3]

Note: Collision energies should be optimized for the specific instrument to achieve the best

signal-to-noise ratio.

Data Presentation
Quantitative data for organochlorine pesticides in serum from various studies are summarized

below. These values can be used as a reference for method validation.

Table 3: Quantitative Data for Organochlorine Pesticides in Serum

Analyte
Linearity
Range (µg/L)

LOQ (µg/L) Recovery (%) Reference

Organochlorine

Mix
0.5 - 10.0 ~0.5 >85% [2]

(-)-Oxychlordane 20 - 2000 ng/mL <20 ng/mL
>90% (spiked

serum)
[1]

Organochlorine

Mix
Not specified 0.01 - 7.4 ppb 96.3% (average)

Experimental Workflow Diagram
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GC-MS/MS Workflow for (-)-Oxychlordane Quantification in Serum

Sample Preparation

GC-MS/MS Analysis

Data Processing

1. Serum Sample Collection (1 mL)

2. Internal Standard Spiking

3. QuEChERS Extraction
(Acetonitrile, MgSO4, NaCl)

4. Centrifugation
(3000 x g, 5 min)

5. dSPE Cleanup

6. Evaporation & Reconstitution

7. GC Injection

8. Chromatographic Separation
(HP-5MS column)

9. MS/MS Detection
(MRM Mode)

10. Peak Integration

11. Quantification
(Calibration Curve)

12. Result Reporting

Click to download full resolution via product page

Caption: Workflow for (-)-Oxychlordane analysis.
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Conclusion
This application note provides a comprehensive and detailed GC-MS/MS protocol for the

quantification of (-)-Oxychlordane in human serum. The described QuEChERS sample

preparation method is efficient and effective for complex biological matrices. The use of GC-

MS/MS in MRM mode ensures high selectivity and sensitivity, allowing for the accurate

measurement of (-)-Oxychlordane at low levels. This method is suitable for researchers,

scientists, and drug development professionals involved in environmental health studies,

toxicology, and clinical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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